Cas no 1208641-36-4 (N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,4,6-trimethylbenzamide)

• Product Name: N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,4,6-trimethylbenzamide
• CAS No: 1208641-36-4
• MF: C₂₅H₂₅FN₂O₃S
• MW: 452.541008710861
• CID: 5871465
• PubChem ID: 45573476
• Update Time: 2025-06-27

N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,4,6-trimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]-2,4,6-trimethylbenzamide
• N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,4,6-trimethylbenzamide
• F5833-3582
• SCHEMBL5023429
• 1208641-36-4
• N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)-2,4,6-trimethylbenzamide
• VU0522841-1
• AKOS024521268

• Inchi： 1S/C25H25FN2O3S/c1-16-13-17(2)24(18(3)14-16)25(29)27-21-9-6-19-5-4-12-28(23(19)15-21)32(30,31)22-10-7-20(26)8-11-22/h6-11,13-15H,4-5,12H2,1-3H3,(H,27,29)
• InChI Key： GFBFETONGCZUPF-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)C1=C(C)C=C(C)C=C1C

Computed Properties

• Exact Mass: 452.15699200g/mol
• Monoisotopic Mass: 452.15699200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 74.9Ų

Additional information on N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,4,6-trimethylbenzamide

Professional Introduction to N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,4,6-trimethylbenzamide (CAS No. 1208641-36-4)

N-[1-(4-fluorobenzenesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)]-2,4,6-trimethylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1208641-36-4, represents a fusion of advanced structural motifs that make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of this compound features a tetrahydroquinoline core appended with a 4-fluorobenzenesulfonyl group, which is further linked to a benzamide moiety substituted with three methyl groups at the 2, 4, and 6 positions. This particular arrangement of functional groups endows the molecule with unique electronic and steric properties that could be exploited for its biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the inherent properties of heterocyclic compounds. The tetrahydroquinoline scaffold is particularly noteworthy due to its presence in several bioactive natural products and pharmacologically relevant molecules. Its ability to interact with biological targets such as enzymes and receptors has made it a cornerstone in the design of drugs targeting neurological disorders, infectious diseases, and cancer.

The introduction of the 4-fluorobenzenesulfonyl group into the molecule adds an additional layer of complexity and potential functionality. Fluorine atoms are well-known for their ability to modulate the metabolic stability, binding affinity, and electronic properties of molecules. In this context, the fluorosulfonyl group may enhance the compound's interaction with biological targets by improving its lipophilicity or by participating in specific hydrogen bonding interactions.

The benzamide moiety further contributes to the compound's structural diversity. Benzamides are frequently found in biologically active compounds due to their ability to act as pharmacophores in various biological pathways. The presence of three methyl groups at the 2, 4, and 6 positions of the benzene ring in this compound suggests a potential for fine-tuning its physicochemical properties to achieve optimal solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with remarkable accuracy. These tools have been instrumental in identifying potential binding sites and interaction patterns between N-[1-(4-fluorobenzenesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)]-2,4,6-trimethylbenzamide and biological targets. Such insights are crucial for designing experiments aimed at validating the compound's therapeutic potential.

In vitro studies have begun to explore the biological activity of this compound across various disease models. Initial results suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The combination of the tetrahydroquinoline, 4-fluorobenzenesulfonyl, and benzamide moieties appears to confer upon it a unique profile that could make it effective against multiple targets simultaneously.

The synthesis of N-[1-(4-fluorobenzenesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)]-2,4,6-trimethylbenzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate transformations that require precise control over reaction conditions to ensure high yield and purity. The development of efficient synthetic routes is essential for scaling up production and conducting comprehensive biological evaluations.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for research into drug delivery systems and targeted therapies. By leveraging advanced chemical modifications, scientists may be able to develop derivatives with enhanced specificity and reduced side effects.

The role of computational methods in drug discovery cannot be overstated. High-throughput virtual screening has allowed researchers to rapidly assess the potential activity of thousands of compounds against diverse biological targets. N-[1-(4-fluorobenzenesulfonyl-1,2,3,4-tetrahydroquinolin-7-yl)]-2,4,6-trimethylbenzamide has been identified as a promising hit through such screens due to its structural features that align well with known pharmacophores.

The future direction of research on this compound will likely involve both experimental validation and further computational exploration. In vivo studies will be crucial for assessing its efficacy and safety profiles in animal models. Additionally， exploring its interactions with complex biological systems will provide deeper insights into its mechanisms of action.

In conclusion，N-[1-(4-fluorobenzenesulfonyl-1，2，3，4-tetrahydroquinolin-7-yl)]-2，4，6-trimethylbenzamide (CAS No.1208641-36-4) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents。 Its unique combination of functional groups makes it a promising candidate for further investigation across multiple disease areas。 As research continues，this compound holds great potential for contributing to advancements in medicine and drug discovery。